(2E)-1-(4-Ethoxyphenyl)-3-(2-methylphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(4-ethoxyphenyl)-3-(2-methylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C18H18O2/c1-3-20-17-11-8-16(9-12-17)18(19)13-10-15-7-5-4-6-14(15)2/h4-13H,3H2,1-2H3/b13-10+
• InChI Key: GPSGQNMVUSBNNG-JLHYYAGUSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C=CC2=CC=CC=C2C
• Isomeric SMILES: CCOC1=CC=C(C=C1)C(=O)/C=C/C2=CC=CC=C2C
• Molecular Formula: C18H18O2
• Molecular Weight: 266.3 g/mol

Description

(2E)-1-(4-Ethoxyphenyl)-3-(2-methylphenyl)prop-2-en-1-one, also known as E-MEPP, is an important organic compound used in a variety of scientific research applications. It is a synthetic compound that is used as an intermediate in the synthesis of various compounds, including pharmaceuticals, and as a starting material for the synthesis of many other compounds.

Scientific Research Applications

(2E)-1-(4-Ethoxyphenyl)-3-(2-methylphenyl)prop-2-en-1-one is used in a variety of scientific research applications. It is used as an intermediate in the synthesis of various compounds, including pharmaceuticals, and as a starting material for the synthesis of many other compounds. It is also used in the synthesis of polymers, dyes, and organic pigments. Additionally, it is used as a reagent in organic chemistry and as a catalyst in the synthesis of organic compounds.

Mechanism of Action

(2E)-1-(4-Ethoxyphenyl)-3-(2-methylphenyl)prop-2-en-1-one is an organic compound that is used as an intermediate in the synthesis of various compounds, including pharmaceuticals. The mechanism of action of (2E)-1-(4-Ethoxyphenyl)-3-(2-methylphenyl)prop-2-en-1-one is not yet fully understood, but it is believed to act as a catalyst in the formation of various compounds. It is also believed to act as a nucleophile in the formation of covalent bonds between two molecules. Additionally, it is believed to act as an electron donor in the formation of carbon-carbon bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2E)-1-(4-Ethoxyphenyl)-3-(2-methylphenyl)prop-2-en-1-one are not yet fully understood. However, studies have shown that (2E)-1-(4-Ethoxyphenyl)-3-(2-methylphenyl)prop-2-en-1-one can act as an inhibitor of certain enzymes, such as cytochrome P450. Additionally, it has been shown to act as an antioxidant and to reduce the production of reactive oxygen species (ROS). It has also been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The use of (2E)-1-(4-Ethoxyphenyl)-3-(2-methylphenyl)prop-2-en-1-one in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is readily available from chemical suppliers. Additionally, it is a stable compound that does not decompose easily. However, there are some limitations to using (2E)-1-(4-Ethoxyphenyl)-3-(2-methylphenyl)prop-2-en-1-one in laboratory experiments. It is a toxic compound, and it can cause skin irritation. Additionally, it can cause eye irritation and can be harmful if inhaled. Therefore, it is important to use appropriate safety measures when handling (2E)-1-(4-Ethoxyphenyl)-3-(2-methylphenyl)prop-2-en-1-one in the laboratory.

Future Directions

The use of (2E)-1-(4-Ethoxyphenyl)-3-(2-methylphenyl)prop-2-en-1-one in scientific research is still in its early stages, and there are many potential future directions for its use. One potential future direction is the development of new synthetic methods for the synthesis of (2E)-1-(4-Ethoxyphenyl)-3-(2-methylphenyl)prop-2-en-1-one and other organic compounds. Additionally, further research could be conducted to better understand the mechanism of action of (2E)-1-(4-Ethoxyphenyl)-3-(2-methylphenyl)prop-2-en-1-one and its biochemical and physiological effects. Finally, research could be conducted to explore the potential applications of (2E)-1-(4-Ethoxyphenyl)-3-(2-methylphenyl)prop-2-en-1-one in the pharmaceutical and cosmetic industries.

Synthesis Methods

(2E)-1-(4-Ethoxyphenyl)-3-(2-methylphenyl)prop-2-en-1-one can be synthesized from a variety of starting materials, including ethyl acetate, methanol, and ethyl bromide. The synthesis process begins with the reaction of ethyl acetate and methanol in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. This reaction produces a mixture of ethyl bromide and water. The ethyl bromide is then reacted with a base, such as sodium hydroxide, to produce (2E)-1-(4-Ethoxyphenyl)-3-(2-methylphenyl)prop-2-en-1-one. This reaction is known as the Williamson ether synthesis.